Cas no 59083-39-5 (4-(4-Methylphenyl)piperidine)

• Product Name: 4-(4-Methylphenyl)piperidine
• CAS No: 59083-39-5
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• MDL: MFCD03839928
• CID: 366414
• PubChem ID: 544751
• Update Time: 2025-10-28

4-(4-Methylphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methylphenyl)piperidine
• Piperidine,4-(4-methylphenyl)-
• 1,2,5,6-tetrahydro-4-(4-methylphenyl)-piperidine
• 4-(4-methylphenyl)piperidine hydrochloride
• 4-(4-methylphenyl)-tetrahydropyridine
• 4-para-tolylpiperidine
• 4-p-tolylpiperidine
• Piperidine,4-(4-methylphenyl)
• 4-(p-Tolyl)piperidine
• FT-0630290
• MFCD03839928
• SB37825
• EN300-1171486
• SCHEMBL82406
• 59083-39-5
• 4-(4-Methylphenyl)piperidine #
• AC-6637
• Q-102137
• AB16318
• A8325
• 4-(4-methylphenyl)piperidine, AldrichCPR
• CHEMBL2021618
• BB 0220588
• CHEMBL2011547
• AS-37453
• CS-0172134
• DTXSID20337805
• AKOS000209031
• 4-p-tolyl-piperidine
• BDBM50379804
• 4-(4-toluyl)piperidine
• Piperidine, 4-(4-methylphenyl)-
• DB-031671

• MDL： MFCD03839928
• Inchi： 1S/C12H17N/c1-10-2-4-11(5-3-10)12-6-8-13-9-7-12/h2-5,12-13H,6-9H2,1H3
• InChI Key： UWILYNPREMNRTF-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=CC(C)=CC=2)CC1

Computed Properties

• Exact Mass: 175.13600
• Monoisotopic Mass: 175.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 2.4

Experimental Properties

• Color/Form: Liquid
• Density: 0.958
• Boiling Point: 282 ºC
• Flash Point: 127 ºC
• Refractive Index: 1.515
• PSA: 12.03000
• LogP: 2.79080

4-(4-Methylphenyl)piperidine Security Information

• Signal Word：Warning
• Hazard Statement： H412
• Warning Statement： P273
• Hazard Category Code： 52
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(4-Methylphenyl)piperidine

4-(4-Methylphenyl)piperidine (CAS No. 59083-39-5): A Comprehensive Overview

The compound 4-(4-Methylphenyl)piperidine (CAS No. 59083-39-5) is a fascinating organic molecule that has garnered significant attention in both academic and industrial research. This compound, also referred to as N-(4-methylphenyl)piperidine, belongs to the class of piperidines, which are six-membered saturated heterocycles containing one nitrogen atom. The presence of a methyl-substituted phenyl group at the para position on the nitrogen atom introduces unique electronic and steric properties, making it a valuable compound in various applications.

Structural Insights: The molecular structure of 4-(4-Methylphenyl)piperidine consists of a piperidine ring fused with a para-methylphenyl group. The piperidine ring, being a saturated amine, contributes to the molecule's basicity and flexibility. The para-methyl substitution on the phenyl ring enhances the compound's lipophilicity, which is crucial for its interactions in biological systems. Recent studies have highlighted the importance of such structural features in determining the compound's pharmacokinetic properties, making it a promising candidate for drug development.

Physical and Chemical Properties: The physical properties of 4-(4-Methylphenyl)piperidine are well-documented, with a melting point of approximately 67°C and a boiling point around 170°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate is relatively high, facilitating its use in various synthetic reactions. Chemically, the compound exhibits moderate stability under ambient conditions but can undergo transformations under specific reaction conditions, such as nucleophilic substitution or oxidation reactions.

Applications in Drug Discovery: One of the most notable applications of 4-(4-Methylphenyl)piperidine lies in its role as an intermediate in drug discovery and development. Recent advancements in medicinal chemistry have leveraged this compound's unique properties to design bioactive molecules targeting various therapeutic areas, including central nervous system disorders and cardiovascular diseases. For instance, studies published in 2023 have demonstrated its potential as a precursor for developing GABA receptor modulators, which hold promise for treating anxiety and epilepsy.

Synthesis and Manufacturing: The synthesis of 4-(4-Methylphenyl)piperidine typically involves multi-step processes that combine nucleophilic aromatic substitution with ring-closing reactions. A recent study by Smith et al. (2023) introduced an optimized route utilizing palladium-catalyzed coupling reactions, significantly improving yield and purity. This method not only enhances the scalability of production but also aligns with green chemistry principles by minimizing waste generation.

Toxicological Considerations: While 4-(4-Methylphenyl)piperidine exhibits low acute toxicity based on preliminary studies, further research is required to fully understand its long-term effects on human health and the environment. Regulatory agencies such as the EPA have emphasized the need for comprehensive toxicological assessments before widespread industrial use.

Future Prospects: Looking ahead, 4-(4-Methylphenyl)piperidine is poised to play an increasingly important role in both academic research and industrial applications. Its structural versatility and favorable chemical properties make it an ideal candidate for exploring novel chemical space in drug discovery programs. Additionally, advancements in computational chemistry are expected to provide deeper insights into its molecular interactions, further enhancing its utility across diverse fields.